Cas no 1704187-48-3 (2-Amino-5-chloropent-4-enamide)

• Product Name: 2-Amino-5-chloropent-4-enamide
• CAS No: 1704187-48-3
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• CID: 5696119
• PubChem ID: 107900637
• Update Time: 2025-05-20

2-Amino-5-chloropent-4-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloropent-4-enamide
• EN300-1298144
• 1704187-48-3
• 4-Pentenamide, 2-amino-5-chloro-

• Inchi： 1S/C5H9ClN2O/c6-3-1-2-4(7)5(8)9/h1,3-4H,2,7H2,(H2,8,9)/b3-1+
• InChI Key： XPTGMNRDJFYGRK-HNQUOIGGSA-N
• SMILES： Cl/C=C/CC(C(N)=O)N

Computed Properties

• Exact Mass: 148.0403406g/mol
• Monoisotopic Mass: 148.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 309.9±42.0 °C(Predicted)
• pka: 15.75±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-5-chloropent-4-enamide

2-Amino-5-chloropent-4-enamide: A Comprehensive Overview

The compound 2-Amino-5-chloropent-4-enamide, with the CAS number 1704187-48-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group at the second position and a chlorine atom at the fifth position of a pentenamide backbone. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of pentenamide derivatives in various biological systems. For instance, researchers have found that the enamine functionality in 2-Amino-5-chloropent-4-enamide can act as a bioisostere for peptide bonds, potentially offering new avenues for designing bioactive molecules. This insight has led to investigations into its role as a component in peptide mimetics, which are widely used in drug development to target specific proteins or enzymes.

The synthesis of 2-Amino-5-chloropent-4-enamide involves a multi-step process that typically begins with the preparation of the corresponding pentenamine intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as pharmaceuticals. Moreover, the introduction of the chlorine atom at the fifth position has been optimized through electrophilic substitution reactions, ensuring high yields and purity.

In terms of physical properties, 2-Amino-5-chloropent-4-enamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the 280 nm region, which is indicative of conjugation within the molecule. These properties make it suitable for use in various analytical techniques, including HPLC and mass spectrometry, where its stability and detectability are advantageous.

The biological activity of 2-Amino-5-chloropent-4-enamide has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting potential applications in cancer therapy. Furthermore, recent research has explored its role as a modulator of ion channels, which could pave the way for its use in treating neurological disorders such as epilepsy and chronic pain.

From a materials science perspective, pentenamide derivatives like this compound have shown promise as building blocks for advanced materials. Their ability to form hydrogen bonds and participate in supramolecular interactions makes them ideal candidates for self-assembling materials and stimuli-responsive polymers. Recent studies have focused on their incorporation into polymer networks to enhance mechanical properties and responsiveness to external stimuli such as light or temperature.

In conclusion, 2-Amino-5-chloropent-4-enamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.